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Compound of Interest

Compound Name:
2-Chloro-4-methylpyrimidin-5-

amine

Cat. No.: B112236 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Chloro-4-methylpyrimidin-5-amine, a pivotal intermediate in the development

of pharmaceuticals and agrochemicals. This document is intended for researchers, scientists,

and professionals in the field of drug development and medicinal chemistry.

Physicochemical Properties and Identifiers
2-Chloro-4-methylpyrimidin-5-amine is a substituted pyrimidine with significant applications

in synthetic chemistry. Its key properties and identifiers are summarized in the table below for

quick reference.
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Property Value Reference

Molecular Formula C₅H₆ClN₃ [1][2][3]

Molecular Weight 143.57 g/mol [1][2]

IUPAC Name
2-chloro-4-methylpyrimidin-5-

amine
[1]

CAS Number 20090-69-1 [1][3]

Appearance Colorless to pale yellow liquid [4]

Melting Point 93.5 °C [3]

Boiling Point 309.4 °C at 760 mmHg [3]

Synonyms
5-Amino-2-chloro-4-

methylpyrimidine
[3]

Applications in Research and Development
2-Chloro-4-methylpyrimidin-5-amine serves as a crucial building block in the synthesis of a

variety of bioactive molecules. It is particularly valued as a key intermediate in the production of

kinase inhibitors for cancer therapy[5]. Its chemical structure allows for versatile

functionalization, making it an important component in the development of novel therapeutic

agents and agrochemicals such as herbicides and fungicides[5].

Illustrative Synthetic Protocol: Reduction of a Nitro-
Precursor
While specific experimental protocols for the direct synthesis of 2-Chloro-4-methylpyrimidin-
5-amine are not readily available in the provided search results, a representative procedure for

the synthesis of a structurally similar compound, 2-Chloro-6-methylpyrimidin-4-amine, can be

illustrative of the chemical transformations involved. The following protocol describes the

reduction of a nitro-pyrimidine to the corresponding amine.

Synthesis of 2-Chloro-6-methylpyrimidin-4-amine[6]
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Preparation of the Reaction Mixture: A solution of 2-chloro-4-methyl-6-nitropyrimidine (5 g,

15.77 mmol) in dichloromethane (50 ml) is prepared.

Reduction Step: The prepared solution is added slowly to a mixture of iron powder (10 g, 178

mmol) and hydrochloric acid.

Reaction Conditions: The resulting solution is stirred vigorously at room temperature for 6

hours.

Work-up and Isolation: Following the reaction, the solution is filtered to remove the iron

catalyst. The organic phase is then separated and evaporated under reduced pressure using

a rotary evaporator to yield the title compound.

Crystallization: For purification, block-like colorless crystals can be obtained through the slow

evaporation of a solution of the compound (0.5 g, 3.5 mmol) in ethanol (25 ml) at room

temperature over approximately 7 days.

Conceptual Workflow in Drug Discovery
The role of 2-Chloro-4-methylpyrimidin-5-amine as a key intermediate in drug discovery,

particularly in the synthesis of kinase inhibitors, can be visualized as a multi-step process from

initial building block to a potential drug candidate.
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Caption: Workflow of 2-Chloro-4-methylpyrimidin-5-amine in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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